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Compound of Interest

Compound Name: (Chloromethyl)triethoxysilane

Cat. No.: B101003 Get Quote

An In-depth Technical Guide to (Chloromethyl)triethoxysilane

Introduction
(Chloromethyl)triethoxysilane is a versatile organosilicon compound with significant

applications across various industrial and research sectors.[1] Its bifunctional nature, featuring

a reactive chloromethyl group and hydrolyzable ethoxy groups, makes it a valuable

intermediate in organic synthesis and material science.[1][2] This guide provides a

comprehensive overview of its chemical properties, synthesis, and key applications, with a

focus on its relevance to researchers, scientists, and drug development professionals.

Molecular Profile
The fundamental characteristics of (Chloromethyl)triethoxysilane are summarized below. It is

a colorless to slightly pale-yellow liquid.[3]
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Property Value References

Molecular Formula C7H17ClO3Si [3][4][5]

Linear Formula (C2H5O)3SiCH2Cl [6]

Molecular Weight 212.75 g/mol [3][4][5][6]

CAS Number 15267-95-5 [3][6]

Density 1.022 g/mL at 25 °C [7][6]

Boiling Point 173-176 °C [3][7][6]

Flash Point 47 °C (116.6 °F)

Refractive Index n20/D 1.41 [3][6]

Purity Typically >95.0% (GC) [3]

Chemical Reactivity and Applications
The utility of (Chloromethyl)triethoxysilane stems from its dual functionality:

Triethoxysilyl Group (-Si(OEt)3): These groups are susceptible to hydrolysis in the presence

of moisture, forming reactive silanol groups (Si-OH). These silanols can then condense with

each other to form stable siloxane bonds (Si-O-Si) or with hydroxyl groups on inorganic

surfaces, making it an effective coupling agent.[1]

Chloromethyl Group (-CH2Cl): This group serves as a reactive electrophilic center, readily

undergoing nucleophilic substitution reactions. This allows for the covalent attachment of

various organic functionalities.[1][2]

This dual reactivity makes it a valuable precursor for synthesizing a wide array of functional

silanes.[2] Key applications include:

Coupling Agent: It acts as a molecular bridge between organic polymers and inorganic

materials, enhancing adhesion and improving the mechanical properties of composites,

coatings, and adhesives.[1]
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Surface Modifier: It can be used to alter the surface properties of materials like glass and

metals.[1]

Intermediate in Synthesis: It is a starting material for the synthesis of other organosilanes,

such as amino-functional silanes, by reacting the chloromethyl group with various

nucleophiles.[2][3] In the pharmaceutical and biotechnology sectors, related compounds like

chloromethyl trimethoxysilane are used as reactive intermediates for synthesizing

compounds such as amino acids and peptides, and as crosslinking agents for biomolecules.

[8]

Experimental Protocols
While large-scale industrial synthesis often employs processes like the Müller-Rochow process,

laboratory-scale synthesis of functionalized silanes frequently involves Grignard reactions.[9]

[10] The following is a representative protocol for the synthesis of a functionalized silane using

a Grignard reagent with a chloromethyl-substituted silane as a precursor, adapted for

educational purposes.

Synthesis of a Functionalized Silane via Grignard Reaction

This protocol outlines the general steps for reacting a chloromethyl-substituted chlorosilane

with a Grignard reagent.

Materials:

Chloromethyltrichlorosilane

Magnesium turnings

Bromobenzene (as an example to form Phenylmagnesium Bromide)

Anhydrous diethyl ether or Tetrahydrofuran (THF)

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate

Equipment:
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Three-necked round-bottom flask

Dropping funnel

Reflux condenser

Magnetic stirrer

Inert atmosphere setup (e.g., nitrogen or argon line)

Procedure:

Preparation of the Grignard Reagent (Phenylmagnesium Bromide):

Flame-dry a three-necked flask equipped with a dropping funnel, reflux condenser, and

magnetic stirrer under an inert atmosphere.

Place magnesium turnings in the flask.

Add a solution of bromobenzene in anhydrous diethyl ether dropwise through the dropping

funnel to initiate the reaction.

Stir the mixture until the magnesium has been consumed.

Reaction with Chloromethyltrichlorosilane:

Cool the freshly prepared Grignard reagent in an ice bath.

Add a solution of chloromethyltrichlorosilane in anhydrous diethyl ether dropwise to the

Grignard reagent, maintaining the reaction temperature below 10 °C.[10]

After the addition is complete, allow the mixture to warm to room temperature and stir for

several hours.

Work-up and Purification:

Quench the reaction by slowly adding a saturated aqueous solution of ammonium

chloride.
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Separate the organic layer.

Wash the organic layer with brine, then dry it over anhydrous magnesium sulfate.[10]

Filter the solution and remove the solvent under reduced pressure.

Purify the crude product by vacuum distillation or recrystallization.[10]
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Caption: Workflow for the synthesis of a functionalized silane via a Grignard reaction.

Signaling Pathway of (Chloromethyl)triethoxysilane as a Coupling Agent
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Caption: Mechanism of (Chloromethyl)triethoxysilane as a coupling agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nbinno.com [nbinno.com]

2. nbinno.com [nbinno.com]

3. Chloromethyltriethoxysilane | 15267-95-5 [chemicalbook.com]

4. Silane, (chloromethyl)triethoxy- | C7H17ClO3Si | CID 84858 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. scbt.com [scbt.com]

6. (Chloromethyl)triethoxysilane 96 15267-95-5 [sigmaaldrich.com]

7. innospk.com [innospk.com]

8. innospk.com [innospk.com]

9. The Müller-Rochow synthesis of chloromethylsilanes [chemiedidaktik.uni-wuppertal.de]

10. benchchem.com [benchchem.com]

To cite this document: BenchChem. [(Chloromethyl)triethoxysilane molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b101003#chloromethyl-triethoxysilane-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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